Cas no 2228477-37-8 (3-fluoro-4-(4-methoxypiperidin-4-yl)methylpyridine)

• Product Name: 3-fluoro-4-(4-methoxypiperidin-4-yl)methylpyridine
• CAS No: 2228477-37-8
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• CID: 6461748
• PubChem ID: 165722092
• Update Time: 2025-05-20

3-fluoro-4-(4-methoxypiperidin-4-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(4-methoxypiperidin-4-yl)methylpyridine
• 3-fluoro-4-[(4-methoxypiperidin-4-yl)methyl]pyridine
• 2228477-37-8
• EN300-1816744

• Inchi： 1S/C12H17FN2O/c1-16-12(3-6-14-7-4-12)8-10-2-5-15-9-11(10)13/h2,5,9,14H,3-4,6-8H2,1H3
• InChI Key： XCVVPUMPEHTMJV-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1CC1(CCNCC1)OC

Computed Properties

• Exact Mass: 224.13249133g/mol
• Monoisotopic Mass: 224.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-fluoro-4-(4-methoxypiperidin-4-yl)methylpyridine

Introduction to 3-Fluoro-4-(4-Methoxypiperidin-4-yl)methylpyridine (CAS No. 2228477-37-8)

3-Fluoro-4-(4-methoxypiperidin-4-yl)methylpyridine (CAS No. 2228477-37-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its pyridine core and functional groups, exhibits promising pharmacological activities that make it a valuable candidate for further investigation.

The chemical structure of 3-fluoro-4-(4-methoxypiperidin-4-yl)methylpyridine consists of a pyridine ring substituted with a fluoro group at the 3-position and a 4-methoxypiperidine moiety attached via a methyl group at the 4-position. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The fluoro substitution enhances the lipophilicity and metabolic stability of the molecule, while the 4-methoxypiperidine moiety contributes to its receptor binding affinity and selectivity.

Recent studies have highlighted the potential of 3-fluoro-4-(4-methoxypiperidin-4-yl)methylpyridine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine signaling pathways. Research has shown that this compound can modulate serotonin receptors, specifically the 5-HT_1A receptor, which plays a critical role in mood regulation and anxiety disorders. Additionally, its interaction with dopamine receptors, such as D₂, suggests potential applications in treating conditions like schizophrenia and Parkinson's disease.

In preclinical studies, 3-fluoro-4-(4-methoxypiperidin-4-yl)methylpyridine has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These attributes make it an attractive candidate for drug development. Moreover, its ability to cross the blood-brain barrier efficiently is a significant advantage for targeting central nervous system (CNS) disorders.

The synthetic route for producing 3-fluoro-4-(4-methoxypiperidin-4-yl)methylpyridine involves several well-established chemical transformations. The synthesis typically starts with the preparation of a fluorinated pyridine derivative, followed by the introduction of the 4-methoxypiperidine moiety through a suitable coupling reaction. Optimization of these synthetic steps has led to high yields and purity, facilitating large-scale production for further preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-fluoro-4-(4-methoxypiperidin-4-yl)methylpyridine. Early results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential as a novel therapeutic agent.

In conclusion, 3-fluoro-4-(4-methoxypiperidin-4-yl)methylpyridine (CAS No. 2228477-37-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its full potential, this compound may offer new hope for patients suffering from various neurological and psychiatric disorders.